Cas no 949257-18-5 (2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid)

• Product Name: 2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid
• CAS No: 949257-18-5
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5455555
• PubChem ID: 25643301
• Update Time: 2025-05-25

2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26685780
• AKOS008078544
• 949257-18-5
• Z242708248
• 2-({[(1-CYANOCYCLOHEXYL)CARBAMOYL]METHYL}SULFANYL)BENZOIC ACID
• 2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid

• Inchi： 1S/C16H18N2O3S/c17-11-16(8-4-1-5-9-16)18-14(19)10-22-13-7-3-2-6-12(13)15(20)21/h2-3,6-7H,1,4-5,8-10H2,(H,18,19)(H,20,21)
• InChI Key： LJNLNEQBUXTUCD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SCC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.7±45.0 °C(Predicted)
• pka: 3.45±0.36(Predicted)

Additional information on 2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid

Comprehensive Overview of 2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid (CAS No. 949257-18-5)

2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid (CAS No. 949257-18-5) is a specialized organic compound with a unique molecular structure that combines a benzoic acid backbone with a cyanocyclohexyl moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and enzyme inhibition. The presence of both thioether and amide functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for customized chemical intermediates like 2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid has surged, driven by advancements in precision medicine and targeted therapy. Researchers are particularly interested in its potential role as a protease inhibitor or ligand for specific biological targets. The compound's CAS No. 949257-18-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid typically involves multi-step organic reactions, including amide coupling and thioether formation. Its molecular weight and logP value suggest moderate solubility in polar organic solvents, which is advantageous for formulation in drug delivery systems. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability.

From an industrial perspective, CAS No. 949257-18-5 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption. This aligns with global trends toward environmentally friendly chemical production, a topic frequently queried in search engines by professionals seeking green alternatives.

In the realm of computational chemistry, 2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid has been the subject of molecular docking simulations to predict its binding affinity with various enzymes. Such studies are crucial for virtual screening campaigns, which are increasingly popular in AI-driven drug discovery. The compound's structural flexibility and hydrogen-bonding capacity make it a promising candidate for further optimization.

Safety and handling of 2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid require standard laboratory precautions, as with most organic intermediates. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling. This aspect is often highlighted in safety data sheets (SDS), a common search term among laboratory personnel.

The future prospects of CAS No. 949257-18-5 are closely tied to its utility in medicinal chemistry. With the rise of fragment-based drug design, this compound's modular structure could serve as a valuable scaffold for developing novel therapeutics. Its patent landscape and commercial availability are also topics of interest for researchers and procurement specialists alike.

In summary, 2-[[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]thio]benzoic acid (CAS No. 949257-18-5) represents a fascinating case study in modern chemical research. Its multifaceted applications—from drug development to computational modeling—underscore its importance in contemporary science. As the chemical industry evolves, this compound is poised to remain a subject of innovation and exploration.